2-Methoxy-5-(methylsulfonyl)benzoic acid
Overview
Description
2-Methoxy-5-(methylsulfonyl)benzoic acid is a chemical compound with the molecular formula C9H10O5S and a molecular weight of 230.24 . It is also known as Tiapride Hydrochloride Impurity B .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzoic acid core with a methoxy group (OCH3) and a methylsulfonyl group (SO2CH3) attached to the benzene ring .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 230.24 and a melting point of 190°C .Scientific Research Applications
1. Hypoglycemic Applications
The compound 2-Methoxy-5-(methylsulfonyl)benzoic acid has been studied for its structure-activity relationships in hypoglycemic benzoic acid derivatives. It has been linked to the development of compounds with significant hypoglycemic activity, such as Repaglinide, which is notably more active than other sulfonylurea drugs and has been approved for treating type 2 diabetes (Grell et al., 1998).
2. Synthesis of Crystal Structures
Research includes the synthesis of compounds like 2-[(4-Methoxy-6-methylthio-2-pyrimidinyl)aminocarbonyl- aminosulfonyl] Benzoic Acid Methyl Ester. This research contributes to understanding the crystal structures and potential applications in various fields, such as pharmaceuticals (Ming & South, 2004).
3. Intermediate in Medicinal Synthesis
The compound serves as an intermediate in the synthesis of various medicinal products. For example, it is used in the synthesis of sulpiride, an antipsychotic medication. Optimization of reaction conditions in its synthesis can lead to efficient improvement in total yield, showcasing its industrial significance (Xu et al., 2018).
4. Cardiotonic Drug Development
It has been used in the synthesis of cardiotonic drugs like Sulmazole and Isomazole, indicating its role in cardiovascular medicine. These developments highlight the compound's importance in creating treatments for heart-related conditions (Lomov, 2019).
Safety and Hazards
properties
IUPAC Name |
2-methoxy-5-methylsulfonylbenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O5S/c1-14-8-4-3-6(15(2,12)13)5-7(8)9(10)11/h3-5H,1-2H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXWLVQXAFBWKSR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80198439 | |
Record name | 5-Mesyl-o-anisic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80198439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
50390-76-6 | |
Record name | 2-Methoxy-5-(methylsulfonyl)benzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=50390-76-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Mesyl-o-anisic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0050390766 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Mesyl-o-anisic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80198439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-mesyl-o-anisic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.051.414 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 5-MESYL-O-ANISIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/HL1OU1ENK7 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of 2-Methoxy-5-(methylsulfonyl)benzoic acid in the context of tiapride research?
A1: this compound is identified as a degradation product of the pharmaceutical compound tiapride under acidic conditions []. Understanding the formation and presence of this degradation product is crucial for developing accurate and reliable analytical methods to assess tiapride stability in various forms, including pure form, pharmaceutical preparations, and even biological samples like human plasma. This knowledge is essential for ensuring the quality, safety, and efficacy of tiapride-containing medications.
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